Cas no 4995-22-6 ( )
structure
Product Name:
CAS No:4995-22-6
MF:C12H14O3
MW:206.237763881683
CID:932968
PubChem ID:223948
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-phenylmethoxyethyl prop-2-enoate
- (2-Benzyloxy-aethyl)-acrylat
- 2-(benzyloxy)ethyl prop-2-enoate
- 2-Benzyloxy-1-acryloyloxy-aethan
- AC1L5CXN
- AC1Q68BJ
- acrylic acid-(2-benzyloxy-ethyl ester)
- Acrylsaeure-(2-benzyloxy-aethylester)
- AR-1C8558
- CTK4J1831
- NSC12065
- SureCN318098
- 2-Propenoic acid, 2-(phenylmethoxy)ethyl ester
- SCHEMBL318098
- DTXSID00279279
- NSC-12065
- 4995-22-6
-
-
- Inchi: 1S/C12H14O3/c1-2-12(13)15-9-8-14-10-11-6-4-3-5-7-11/h2-7H,1,8-10H2
- InChI Key: ROJWTNWAEYEKMO-UHFFFAOYSA-N
- SMILES: O(CCOC(C=C)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 206.09432
- Monoisotopic Mass: 206.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.067
- Boiling Point: 288.8°C at 760 mmHg
- Flash Point: 116.6°C
- Refractive Index: 1.507
- PSA: 35.53
- LogP: 1.93240
Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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